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Compound of Interest

Compound Name: Imisopasem manganese

Cat. No.: B10826914

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of
imisopasem manganese, a manganese-based superoxide dismutase mimetic used in
research and development. Adherence to these procedures is critical for ensuring laboratory
safety, environmental protection, and regulatory compliance.

Pre-Disposal Safety and Handling

Before initiating any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE). The minimum required PPE for handling
imisopasem manganese and its waste products includes:

o Eye Protection: Safety glasses with side shields or chemical splash goggles.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile).
o Body Protection: A standard laboratory coat.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
minimize the risk of inhalation.

Quantitative Data Summary
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The following table summarizes key chemical and safety data for imisopasem manganese.
This information is critical for a comprehensive understanding of the compound's properties
and for making informed decisions regarding its handling and disposal.

Property Value

Chemical Name Imisopasem Manganese

Synonyms M40403, GC4419

CAS Number 218791-21-0

Molecular Formula C21H35Cl2MnNs

Molecular Weight 483.38 g/mol

Physical State Solid (Powder)

Solubility Soluble in Water, Ethanol, DMSO, and DMF
Primary Hazard Potential for toxicity due to manganese content.

Manganese compounds are listed as toxic
Regulatory Note substances under the Emergency Planning and
Community Right-to-Know Act (EPCRA).

Step-by-Step Disposal Protocol

The proper disposal of imisopasem manganese and its associated waste must be conducted
in accordance with institutional guidelines and local, state, and federal regulations. The
following protocol provides a general framework for safe disposal.

3.1 Segregation and Collection of Waste

o Designated Waste Container: All solid waste contaminated with imisopasem manganese,
including unused product, contaminated labware (e.g., pipette tips, weigh boats), and PPE,
must be collected in a designated, leak-proof, and clearly labeled hazardous waste
container.

e Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name "Imisopasem Manganese," and the associated hazards (e.g., "Toxic," "Manganese
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Compound").

Liquid Waste: Solutions containing imisopasem manganese should be collected in a
separate, compatible, and clearly labeled hazardous waste container. Do not mix with other
solvent waste streams unless explicitly permitted by your institution's environmental health
and safety (EHS) office.

Avoid Sewer Disposal: Under no circumstances should imisopasem manganese or its
solutions be disposed of down the sanitary sewer.[1][2][3]

3.2 Decontamination of Glassware and Surfaces

Triple Rinsing: Reusable glassware that has come into contact with imisopasem
manganese must be triple-rinsed with a suitable solvent (e.g., water or ethanol).

Rinsate Collection: The first rinseate must be collected and disposed of as hazardous liquid
waste.[2] Subsequent rinses can typically be disposed of down the drain, but confirm this
with your institutional EHS guidelines.

Surface Decontamination: Work surfaces should be wiped down with a damp cloth or towel.
The cleaning materials should be disposed of as solid hazardous waste.

3.3 Final Disposal

Contact EHS: Once the waste container is full, contact your institution's Environmental
Health and Safety (EHS) office to arrange for a hazardous waste pickup.

Professional Disposal: Imisopasem manganese waste will be transported to a licensed and
approved waste disposal facility for appropriate treatment, which may include incineration or
secure landfilling.

Visual Workflow for Disposal

The following diagram illustrates the logical flow of the imisopasem manganese disposal
procedure.
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Imisopasem Manganese Disposal Workflow

Start: Imisopasem Manganese Waste Generated

Don Appropriate PPE

Segregate Solid and Liquid Waste

Decontaminate Glassware and Surfaces
(Triple Rinse)

Collect First Rinsate as Hazardous Waste

Arrange for EHS Waste Pickup

End: Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of imisopasem manganese.
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Disclaimer: This document provides general guidance. Always consult the specific Safety Data
Sheet (SDS) for imisopasem manganese and your institution's chemical hygiene and waste
disposal plans for detailed and compliant procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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